Cas no 4433-82-3 (2-Acetyl-3-oxobutanoic acid)

2-Acetyl-3-oxobutanoic acid structure
2-Acetyl-3-oxobutanoic acid structure
Product name:2-Acetyl-3-oxobutanoic acid
CAS No:4433-82-3
MF:C6H8O4
MW:144.125322341919
CID:2666540
PubChem ID:13696365

2-Acetyl-3-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • BUTANOIC ACID, 2-ACETYL-3-OXO-
    • DB-087146
    • AKOS006310136
    • 2-acetyl-3-oxobutanoic acid
    • SCHEMBL269877
    • 4433-82-3
    • diacetyl acetic acid
    • 2-Acetyl-3-oxobutanoic acid
    • Inchi: InChI=1S/C6H8O4/c1-3(7)5(4(2)8)6(9)10/h5H,1-2H3,(H,9,10)
    • InChI Key: PVGHQBCTMALNFO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 144.04225873Da
  • Monoisotopic Mass: 144.04225873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 71.4Ų

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